2-(2-{[2-(4-ethoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)ethanol

• IUPAC Name: 2-[2-[2-(4-ethoxyphenoxy)ethylsulfanyl]benzimidazol-1-yl]ethanol
• InChI: InChI=1S/C19H22N2O3S/c1-2-23-15-7-9-16(10-8-15)24-13-14-25-19-20-17-5-3-4-6-18(17)21(19)11-12-22/h3-10,22H,2,11-14H2,1H3
• InChI Key: HHDRWZBFTYPDQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CCO
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

2-(2-{[2-(4-ethoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)ethanol, commonly known as EBEWE-40, is a chemical compound that has gained significant attention in the field of scientific research. EBEWE-40 is a benzimidazole derivative, which is synthesized through a multi-step process. This compound has shown promising results in various scientific studies, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of EBEWE-40 is not fully understood. However, studies have suggested that it exerts its effects through the inhibition of various enzymes and signaling pathways. EBEWE-40 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. It has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
EBEWE-40 has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. EBEWE-40 has also been found to improve insulin sensitivity and glucose metabolism, indicating its potential as an anti-diabetic agent. In addition, EBEWE-40 has been found to protect against cardiovascular damage by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

EBEWE-40 has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. EBEWE-40 has also been found to exhibit low toxicity, making it a potential candidate for further research. However, one limitation of EBEWE-40 is that its mechanism of action is not fully understood, which may limit its potential application in certain research fields.

Future Directions

There are several future directions for research on EBEWE-40. One area of research could focus on the development of EBEWE-40 as an anti-inflammatory agent. Another area of research could focus on the potential application of EBEWE-40 as an anti-diabetic agent. In addition, further studies could be conducted to elucidate the mechanism of action of EBEWE-40 and its potential application in other research fields.

Synthesis Methods

EBEWE-40 is synthesized through a multi-step process that involves the reaction of 4-ethoxyphenol with 2-chloroethyl ethyl sulfide in the presence of a base to form 2-[2-(4-ethoxyphenoxy)ethyl]thio-1H-benzimidazole. This intermediate is then reacted with ethanol in the presence of a catalyst to form EBEWE-40.

Scientific Research Applications

EBEWE-40 has been extensively studied for its potential application in various scientific research fields. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. EBEWE-40 has also shown potential as an anti-diabetic agent and has been studied for its effects on the cardiovascular system.